BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
C17H18CIN304 in Targeted Drug Delivery

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C17H18CIN304
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Introduction

The compound C17H18CIN304 represents a novel synthetic small molecule with potential as a
targeted therapeutic agent. Its molecular structure suggests properties amenable to formulation
within advanced drug delivery systems. These application notes provide a comprehensive
overview and detailed protocols for the development of C17H18CIN304-loaded nanoparticles
for targeted delivery to cancer cells. The methodologies described herein are designed to guide
researchers through the process of formulation, characterization, and preclinical evaluation of
this promising compound.

Targeted drug delivery aims to increase the concentration of a therapeutic agent at the site of
disease, thereby enhancing efficacy and reducing systemic toxicity.[1][2][3] Nanoparticle-based
systems are a leading strategy to achieve this, offering advantages such as improved drug
solubility, protection from degradation, and the ability to be functionalized with targeting ligands
for specific cell recognition.[4][5][6][7] This document focuses on the encapsulation of
C17H18CIN304 within biodegradable poly(lactic-co-glycolic acid) (PLGA) nanoparticles,
surface-functionalized with folic acid for active targeting of cancer cells that overexpress the
folate receptor.

Hypothesized Mechanism of Action of
C17H18CIN304
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For the purpose of these protocols, we hypothesize that C17H18CIN304 acts as a potent
inhibitor of a key downstream effector in the PISK/AKT/mTOR signaling pathway. This pathway
is frequently dysregulated in various cancers, making it an attractive target for therapeutic
intervention.[8][9] By blocking this pathway, C17H18CIN304 is presumed to inhibit cell
proliferation, survival, and angiogenesis.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b576333?utm_src=pdf-body
https://www.mdpi.com/2073-4409/10/3/659
https://www.walshmedicalmedia.com/open-access/inhibitory-drugs-targeting-specific-signaling-pathways-in-cancer-131755.html
https://www.benchchem.com/product/b576333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Legend

PIP2 to PIP3

C17H18CIN304

mTORC1

Downstream Effectors

Cell Proliferation & Survival

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

In Vitro Evaluation In Vivo Studies

Cell Line Cytotoxicity Assay Cellular Uptake Xenograft Tumor Growth Biodistribution
Selection & Culture (MTT) Studies Animal Model Inhibition Analysis

Formulation & Characterization

Nanoparticle Physicochemical Drug Loading &
Formulation Characterization Encapsulation Efficiency

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

-

C17-FA-PLGA-NP Leaky Vasculature

-

Passive Targeting (EPR Effect) )

Poor Lymphatic
Drainage

Tumor Microenvironment

A ccumulation

/Active Targeting (R eceptor-Mediated)\

Folic Acid Ligand

Folate Receptor

klternalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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